Cas no 339010-49-0 (2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE)

• Product Name: 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE
• CAS No: 339010-49-0
• MF: C₁₀H₁₀ClF₃N₂O
• MW: 266.647411823273
• MDL: MFCD00202437
• CID: 5175628
• Update Time: 2025-06-09

2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methylpropanamide
• MLS000692061
• HMS2646P17
• SMR000333730

• MDL： MFCD00202437
• Inchi： 1S/C10H10ClF3N2O/c1-5(9(17)15-2)8-7(11)3-6(4-16-8)10(12,13)14/h3-5H,1-2H3,(H,15,17)
• InChI Key： KWLSDFLDIVPWKI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(NC)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.2
• Topological Polar Surface Area: 42

Additional information on 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE

Professional Introduction to Compound with CAS No. 339010-49-0 and Product Name: 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE

The compound with the CAS number 339010-49-0 and the product name 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups, including a chloro substituent at the 3-position of the pyridine ring and a trifluoromethyl group at the 5-position, which contribute to its distinct reactivity and biological activity.

Recent research in the field of cheminformatics has highlighted the importance of such structurally complex molecules in developing novel therapeutic agents. The presence of both electronegative and electron-donating groups in the molecule allows for diverse interactions with biological targets, making it a promising candidate for further investigation. The N-methylpropanamide moiety at the terminal position of the molecule further enhances its potential as a pharmacophore, enabling selective binding to specific biological receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The combination of a chloro group and a trifluoromethyl group provides multiple points for functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are often required.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural features of 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE make it an attractive candidate for investigating its effects on enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and other conditions. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are known to play a role in cancer progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the core pyridine scaffold. The introduction of the chloro and trifluoromethyl substituents has been achieved through carefully selected electrophilic aromatic substitution reactions, which highlight the importance of understanding reaction mechanisms in modern organic synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods provide detailed information about the molecular structure, confirming that the desired product has been obtained with high fidelity. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional arrangement of atoms within the molecule.

The biological evaluation of 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-METHYLPROPANAMIDE involves testing its interaction with various biological targets in vitro. High-throughput screening (HTS) techniques are often used to identify potential binding interactions with enzymes and receptors relevant to specific therapeutic areas. If promising activity is observed, further studies can be conducted to elucidate the mechanism of action and optimize potency.

In conclusion, 339010-49-0 represents a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in advancing drug discovery efforts across multiple therapeutic domains.